Stromatoxin-1
Description
Stromatoxin-1 (ScTx-1) has been isolated from the venom of the African tarentula Stromatopelma calceata.Stromatoxin-1 is a 34 amino-acid long peptide that belongs to the structural family of inhibitor cystine knot peptides reticulated by three disulfide bridges. It has an amidated C-terminus and bears strong homology with hanatoxin 1 (83%).Stromatoxin-1 inhibits with high affinities Kv2.1 and Kv2.2, that encode delayed K+ channels (respectively, with IC50 of 12 and 21 nM). The block is voltage-dependent and slowly reversible. Stromatoxin-1 is also a very sensitive inhibitor of Kv4.2, that encodes a transient K+ current (IC50 of 1.2 nM). Here also, the block is voltage-dependent indicating that ScTx-1 acts as a gating modifier rather than a pore blocker. Reversibility is faster on Kv4.2 channels. In contrast,Stromatoxin-1 has no effect on Kv1.1, Kv1.2, Kv1.3, Kv1.4, Kv1.5, Kv1.6 or Kv3.4 channels. The toxin has also no effect on voltage-dependent Na+ and Ca2+ channels of cerebellar granule cells. Stromatoxin-1 was found to increase the spontaneous phasic contraction amplitude, muscle force and tone in isolated rat urinary bladder smooth muscle. It also enhances myogenic constriction in pressurized arterial segments.
Scientific Research Applications
Role in Urinary Bladder Muscle Contractility : Stromatoxin-1 has been identified to play a significant role in regulating the contractility of rat urinary bladder smooth muscle (UBSM). It targets specific voltage-gated K(+) channels (Kv2.1 and Kv2.2) in UBSM, influencing both myogenic and neurogenic contractions. This discovery holds potential for developing new treatments for overactive bladder conditions (Chen, Kellett, & Petkov, 2009); (Chen, Kellett, & Petkov, 2010).
Molecular Epidemiology and Laboratory Methods : While not directly related to Stromatoxin-1, the development of guidelines for molecular epidemiological studies, including the use of molecular data and markers, can be relevant in studying the impacts and mechanisms of substances like Stromatoxin-1. This framework helps in ensuring good scientific reporting and valid inferences in epidemiological studies (Field et al., 2014).
Potential Therapeutic Applications in Cancer : The role of stromal cells and their interactions with cancer cells, while not specifically about Stromatoxin-1, are crucial in understanding tumor microenvironments. This knowledge is vital for developing targeted therapies, which could potentially include agents like Stromatoxin-1 in the future (Quail & Joyce, 2013).
Regenerative Medicine and Tissue Engineering : Stromal cell-derived factors, though not specifically Stromatoxin-1, play a significant role in regenerative medicine. Their ability to promote cell homing and tissue regeneration is crucial in tissue engineering and stem cell therapy. This area of research can potentially be expanded to explore the roles of other stromal cell-derived substances like Stromatoxin-1 (Lau & Wang, 2011).
properties
Origin of Product |
United States |
|---|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
